Cas no 19310-87-3 (4-(2,2-dicyanoethenyl)phenyl acetate)

• Product Name: 4-(2,2-dicyanoethenyl)phenyl acetate
• CAS No: 19310-87-3
• MF: C₁₂H₈N₂O₂
• MW: 212.204122543335
• CID: 908004
• PubChem ID: 223271
• Update Time: 2025-04-19

4-(2,2-dicyanoethenyl)phenyl acetate Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-dicyanoethenyl)phenyl acetate
• [4-(2,2-dicyanoethenyl)phenyl] acetate
• (4-Acetoxy-benzyliden)-malononitril
• (4-acetoxy-benzylidene)-malononitrile
• 4-(2,2-dicyanovinyl)phenyl acetate
• AC1L5CFM
• AC1Q611Z
• AR-1F5680
• CTK4E1165
• NSC10746
• NSC-10746
• propanedinitrile, [[4-(acetyloxy)phenyl]methylene]-
• InChI=1/C12H8N2O2/c1-9(15)16-12-4-2-10(3-5-12)6-11(7-13)8-14/h2-6H,1H
• DTXSID60278945
• SCHEMBL9589163
• 19310-87-3
• AKOS003029969

• Inchi： 1S/C12H8N2O2/c1-9(15)16-12-4-2-10(3-5-12)6-11(7-13)8-14/h2-6H,1H3
• InChI Key： YFUZLOBPZJYAHQ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(/C=C(\C#N)/C#N)=CC=1

Computed Properties

• Exact Mass: 212.05864
• Monoisotopic Mass: 212.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• PSA: 73.88
• LogP: 2.04246